Cas no 3485-62-9 (Clidinium bromide)

• Product name: Clidinium bromide
• CAS No: 3485-62-9
• MF: C₂₂H₂₆NO₃
• MW: 352.4467
• MDL: MFCD00078996
• CID: 44214
• PubChem ID: 24892253

Clidinium bromide Chemical and Physical Properties

Names and Identifiers

• Clidinium bromide
• (1-Methyl-1-azoniabicyclo[2.2.2]octan-8-yl) 2-hydroxy-2,2-diphenylacetate bromide
• Ro 2-3773
• (1-methyl-1-azoniabicyclo[2.2.2]octan-3-yl) 2-hydroxy-2,2-diphenylacetate,bromide
• 3-[(Hydroxydiphenylacetyl)oxy]-1-methyl-1-azoniabicyclo[2.2.2]octane bromide
• BDBM50369230
• [(3R)-1-Methyl-1-azoniabicyclo[2.2.2]octan-3-yl] 2-hydroxy-2,2-diphenylacetate
• D82064
• Quinuclidinol methylbromide, benzilate
• FT-0634879
• 3-(Benziloyloxy)-1-methylquinuclidinium bromide
• Clidinii bromidum (INN-Latin)
• HMS3370H21
• CLIDINIUM BROMIDE [USP-RS]
• HMS502C20
• HMS2091E22
• REGID_for_CID_19004
• SCHEMBL99017
• CLIDINIUM BROMIDE [USP IMPURITY]
• Opera_ID_114
• Prestwick_71
• AKOS015895118
• CLIDINIUM BROMIDE (USP MONOGRAPH)
• Bromure de clidinium [INN-French]
• SCHEMBL99018
• Bromure de clidinium
• CAS-3485-62-9
• 3-{[hydroxy(diphenyl)acetyl]oxy}-1-methyl-1-azoniabicyclo[2.2.2]octane bromide
• UNII-91ZQW5JF1Z
• 1-Azoniabicyclo[2.2.2]octane, 3-[(2-hydroxy-2,2-diphenylacetyl)oxy]-1-methyl-, bromide (1:1)
• 1-AZONIABICYCLO(2.2.2)OCTANE, 3-((2-HYDROXY-2,2-DIPHENYLACETYL)OXY)-1-METHYL-, BROMIDE (1:1)
• HY-B1132
• CLIDINIUM BROMIDE [VANDF]
• Quinuclidinium, 3-hydroxy-1-methyl-, bromide, benzilate
• Ro-23773
• Clidinium bromide (USP/INN)
• Pharmakon1600-01500192
• SR-01000000078
• MLS001148169
• SPECTRUM1500192
• NCGC00094625-04
• SMR000058806CLIDINIUM BROMIDE
• 3-(2-Hydroxy-2,2-diphenylacetoxy)-1-methylquinuclidin-1-iumbromide
• Clidinium (bromide)
• HMS1570F05
• Clidinii bromidum [INN-Latin]
• Bromuro de clidinio [INN-Spanish]
• Ro-2-3773
• CLIDINIUM BROMIDE (USP IMPURITY)
• MLS002222158
• Tox21_110535_1
• NS00083708
• EINECS 222-471-3
• (1-methyl-1-azoniabicyclo[2.2.2]octan-3-yl) 2-hydroxy-2,2-diphenylacetate;bromide
• CS-4737
• 2-hydroxy-2,2-diphenylacetic acid (1-methyl-1-azoniabicyclo[2.2.2]octan-3-yl) ester bromide
• CLIDINIUM BROMIDE [USP MONOGRAPH]
• NSC-756686
• NCGC00094625-02
• AC-13157
• CHEBI:3744
• NCGC00094625-03
• SR-01000000078-4
• 1-Azoniabicyclo[2.2.2]octane, 3-[(hydroxydiphenylacetyl)oxy]-1-methyl-, bromide
• 1-Methyl-3-(benziloyloxy)quinuclidinium bromide
• CLIDINIUM BROMIDE [MART.]
• CLIDINIUM BROMIDE [USAN]
• HMS3714F05
• Quarzan
• Bromure de clidinium (INN-French)
• Bromuro de clidinio (INN-Spanish)
• CLIDINIUM BROMIDE [INN]
• (1-methyl-1-azoniabicy-clo[2.2.2]oct-8-yl) 2-hydroxy-2,2-diphenyl-acetate bro-mide
• SMR000058806
• MLS000028560
• Clidinium bromide [USAN:USP:INN:BAN]
• Clidinii bromidum
• Q27106183
• 3-((hydroxy(diphenyl)acetyl)oxy)-1-methyl-1-azoniabicyclo(2.2.2)octane bromide
• CLIDINIUM BROMIDE [ORANGE BOOK]
• clidinium (cation)
• Clidiniumbromide
• NCGC00016630-01
• HMS1920O15
• 3-(2-Hydroxy-2,2-diphenylacetoxy)-1-methylquinuclidin-1-ium bromide
• Bromuro de clidinio
• 1-Methyl-3-benzil-oxyloxy-quinuclidinium bromide
• CCG-38925
• Quarzan (TN)
• CLIDINIUM BROMIDE (MART.)
• J-019784
• 1-Azoniabicyclo[2.2.2]octane, 3-[(hydroxydiphenylacetyl)oxy]-1-methyl-,bromide
• A822441
• 3-Hydroxy-1-methylquinuclidinium bromide benzilate
• DTXSID7022835
• NSC 756686
• 3485-62-9
• HMS3886O06
• NSC756686
• 1-Azoniabicyclo(2.2.2)octane, 3-((hydroxydiphenylacetyl)oxy)-1-methyl-, bromide
• CLIDINIUM BROMIDE (USP-RS)
• CHEMBL1200950
• CLIDINIUM BROMIDE [WHO-DD]
• Clidinium bromide (USAN:USP:INN:BAN)
• D00716
• (+-)-3-Hydroxy-1-methylquinuclidinium bromide benzilate
• DTXCID702835
• NCGC00094625-01
• SR-01000000078-2
• Tox21_110535
• KS-1295
• HMS2097F05
• CLIDINIUM BROMIDE [MI]
• (1-methyl-1-azoniabicyclo[2.2.2]octan-3-yl) 2-oxidanyl-2,2-diphenyl-ethanoate bromide
• 3-(2,2-Diphenyl-2-hydroxyethanoyloxy)-quinuclidinium bromide
• 3-(2-hydroxy-2,2-diphenylacetoxy)-1-methyl-1-azoniabicyclo[2.2.2]octane bromide
• 91ZQW5JF1Z
• clidinio bromuro
• HMS2230L12
• 1-Azoniabicyclo(2.2.2)octane, 3-((hydroxydiphenylacetyl)oxy)-1-methyl-, bromide, (+-)-
• NCGC00018171-06
• GKEGFOKQMZHVOW-UHFFFAOYSA-M
• DB-048690

• MDL： MFCD00078996
• Inchi： 1S/C22H26NO3/c1-23-14-12-17(13-15-23)20(16-23)26-21(24)22(25,18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-11,17,20,25H,12-16H2,1H3/q+1/t17?,20-,23?/m0/s1
• InChI Key： HOOSGZJRQIVJSZ-GTPZEUEISA-N
• SMILES： O(C(C(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])O[H])=O)[C@@]1([H])C([H])([H])[N+]2(C([H])([H])[H])C([H])([H])C([H])([H])C1([H])C([H])([H])C2([H])[H]

Computed Properties

• Exact Mass: 431.11000
• Monoisotopic Mass: 431.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 240-241°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 46.53000
• LogP: -0.33270
• Solubility: Not determined

Clidinium bromide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：3249
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• RTECS：VD6125000
• Hazardous Material Identification：
• Hazard Level：6.1(b)
• PackingGroup：III
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Packing Group：III
• HazardClass：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22

Clidinium bromide Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Clidinium bromide

Clidinium Bromide: A Comprehensive Overview

Clidinium bromide, with the CAS number 3485-62-9, is a chemical compound that has garnered significant attention in various scientific and industrial domains. This compound is widely recognized for its unique properties and applications across multiple fields. In this article, we will delve into the characteristics, uses, and recent advancements associated with clidinium bromide, providing a detailed and insightful exploration of this intriguing compound.

The chemical structure of clidinium bromide plays a pivotal role in its functionality. It is composed of a quaternary ammonium cation, which contributes to its cationic nature, and a bromide anion. This structure endows the compound with specific physicochemical properties, such as high stability and solubility in polar solvents. These attributes make it suitable for a wide range of applications, particularly in the pharmaceutical and agricultural sectors.

In the pharmaceutical industry, clidinium bromide has been extensively studied for its potential therapeutic benefits. Recent research has highlighted its role as a promising candidate in drug delivery systems. The compound's ability to form stable complexes with various bioactive molecules has been leveraged to enhance drug efficacy and reduce side effects. For instance, studies have demonstrated that clidinium bromide-based formulations can improve the bioavailability of certain drugs by protecting them from enzymatic degradation in the gastrointestinal tract.

Beyond pharmaceuticals, clidinium bromide has also found applications in agriculture as a plant growth regulator. Its cationic nature allows it to interact with negatively charged surfaces of plant cells, facilitating the uptake of essential nutrients. This interaction has been shown to promote plant growth and enhance resistance to environmental stressors such as drought and salinity. Recent field trials have reported significant improvements in crop yields when treated with clidinium bromide-enriched fertilizers.

The environmental impact of clidinium bromide is another area of growing interest among researchers. As concerns about chemical pollution increase, understanding the fate and behavior of this compound in natural ecosystems is crucial. Studies have indicated that clidinium bromide undergoes rapid degradation under sunlight exposure, reducing its persistence in the environment. However, further research is needed to assess its long-term effects on soil microbiota and aquatic organisms.

In conclusion, clidinium bromide, with its CAS number 3485-62-9, stands out as a versatile compound with diverse applications across multiple industries. From enhancing drug delivery systems to improving agricultural productivity, its potential seems limitless. As scientific advancements continue to unfold, it is anticipated that new discoveries will further expand the utility of this remarkable compound.